Cas no 1021222-58-1 (N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide)
N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide
- 1021222-58-1
- F5048-0262
- VU0632512-1
- AKOS024493559
-
- Inchi: 1S/C23H26N4O5/c1-31-19-10-6-5-9-18(19)24-21(29)26-13-11-23(12-14-26)20(28)27(22(30)25-23)15-16-32-17-7-3-2-4-8-17/h2-10H,11-16H2,1H3,(H,24,29)(H,25,30)
- InChI Key: APWFTGCHUCIKAX-UHFFFAOYSA-N
- SMILES: N1C2(CCN(C(NC3=CC=CC=C3OC)=O)CC2)C(=O)N(CCOC2=CC=CC=C2)C1=O
Computed Properties
- Exact Mass: 438.19031994g/mol
- Monoisotopic Mass: 438.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 688
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 100Ų
N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5048-0262-2μmol |
N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide |
1021222-58-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5048-0262-1mg |
N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide |
1021222-58-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5048-0262-2mg |
N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide |
1021222-58-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5048-0262-3mg |
N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide |
1021222-58-1 | 3mg |
$63.0 | 2023-09-10 |
N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide
Professional Introduction to N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS No. 1021222-58-1)
N-(2-methoxyphenyl-)2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide is a sophisticated chemical compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021222-58-1, belongs to a class of molecules that have garnered considerable attention due to their unique spirocyclic framework and the presence of multiple heterocyclic rings. The detailed structure of this compound includes an amide functional group, a phenoxyethyl side chain, and a triazaspiro[4.5]decane core, which collectively contribute to its complex biological interactions.
The synthesis of such intricate molecular architectures often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The presence of the 2-methoxyphenyl moiety in the molecule suggests potential interactions with biological targets that are influenced by methoxy substitution, a common feature in many bioactive compounds. Furthermore, the spirocyclic nature of the triazaspiro[4.5]decane core introduces rigidity to the molecule, which can be crucial for binding affinity and selectivity when interacting with biological receptors.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards various biological targets. The triazaspiro[4.5]decane scaffold has been particularly studied for its potential applications in drug discovery, with several derivatives showing promise in preclinical studies. The amide group in N-(2-methoxyphenyl-)2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide also suggests potential for further derivatization, allowing researchers to fine-tune its pharmacological properties.
The 2-phenoxyethyl side chain is another critical feature of this compound that may contribute to its biological activity. Phenoxyethyl chains are frequently found in pharmaceuticals due to their ability to enhance solubility and improve pharmacokinetic profiles. The combination of these structural elements makes N-(2-methoxyphenyl-)2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like this one. Molecular modeling studies can provide insights into how the structure of N-(2-methoxyphenyl-)2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide interacts with potential biological targets at the atomic level. These studies can help guide the design of novel derivatives with enhanced efficacy and reduced side effects.
The synthesis and characterization of this compound also highlight the importance of high-resolution analytical techniques in modern chemical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structural integrity of complex molecules like N-(2-methoxyphenyl-)2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide and understanding its conformational behavior.
In conclusion, N-(2-methoxyphenyl-)2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS No. 1021222-58-1) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and potential biological activity. The combination of structural elements such as the 2-methoxyphenyl, 2-phenoxyethyl, and triazaspiro[4.5]decane moieties makes this compound a valuable asset for researchers exploring new therapeutic agents. As computational methods and analytical techniques continue to evolve, further insights into the pharmacological properties of this compound will undoubtedly emerge.
1021222-58-1 (N-(2-methoxyphenyl)-2,4-dioxo-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)